Cas no 38256-33-6 (Piperidine,1,1'-(1,2-phenylenedicarbonyl)bis- (9CI))

Piperidine,1,1'-(1,2-phenylenedicarbonyl)bis- (9CI) structure
38256-33-6 structure
Product Name:Piperidine,1,1'-(1,2-phenylenedicarbonyl)bis- (9CI)
CAS No:38256-33-6
MF:C18H24N2O2
MW:300.395364761353
CID:320324
PubChem ID:142243
Update Time:2025-04-19

Piperidine,1,1'-(1,2-phenylenedicarbonyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperidine,1,1'-(1,2-phenylenedicarbonyl)bis- (9CI)
    • Benzene, 1,2-bis(1-piperidylcarbonyl)-
    • [2-(piperidine-1-carbonyl)phenyl]-piperidin-1-ylmethanone
    • SR-01000513502-1
    • HMS1534I12
    • BRD-K81937929-001-01-6
    • SR-01000513502
    • Oprea1_429404
    • RNCBBFHBUCKNNB-UHFFFAOYSA-N
    • 1-[2-(1-Piperidinylcarbonyl)benzoyl]piperidine #
    • DTXSID40191648
    • 38256-33-6
    • TimTec1_000188
    • Piperidine, 1,1'-(1,2-phenylenedicarbonyl)bis-
    • AKOS000511306
    • 1,1'-(1,2-Phenylenedicarbonyl)bispiperidine
    • Inchi: 1S/C18H24N2O2/c21-17(19-11-5-1-6-12-19)15-9-3-4-10-16(15)18(22)20-13-7-2-8-14-20/h3-4,9-10H,1-2,5-8,11-14H2
    • InChI Key: RNCBBFHBUCKNNB-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC=C1C(N1CCCCC1)=O)N1CCCCC1

Computed Properties

  • Exact Mass: 300.18392
  • Monoisotopic Mass: 300.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62

Piperidine,1,1'-(1,2-phenylenedicarbonyl)bis- (9CI) Related Literature

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